4-(3-hydroxy-3-methylbutyl)-N-[1-(2-pyrazinyl)ethyl]benzamide

• IUPAC Name: 4-(3-hydroxy-3-methylbutyl)-N-(1-pyrazin-2-ylethyl)benzamide
• InChI: InChI=1S/C18H23N3O2/c1-13(16-12-19-10-11-20-16)21-17(22)15-6-4-14(5-7-15)8-9-18(2,3)23/h4-7,10-13,23H,8-9H2,1-3H3,(H,21,22)
• InChI Key: HLUACWXBIXVCAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=CN=C1)NC(=O)C2=CC=C(C=C2)CCC(C)(C)O
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

4-(3-hydroxy-3-methylbutyl)-N-[1-(2-pyrazinyl)ethyl]benzamide is a useful research compound. Its molecular formula is C18H23N3O2 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 313.17902698 g/mol and the complexity rating of the compound is 379. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Studies

• Enaminones, including isomers related to the chemical structure of interest, have been synthesized and analyzed for their molecular structures using techniques like NMR spectroscopy and X-ray crystallography. These compounds exhibit intriguing intramolecular hydrogen bonds and weak hydrogen bonds in their crystal structures (Brbot-Šaranović, Pavlović, & Cindrić, 2000).

Biological Activity

• Derivatives of related compounds have been synthesized and tested for their biological activities, such as anti-influenza A virus activity. Certain benzamide-based compounds showed significant activity against bird flu influenza, highlighting the potential of similar compounds in antiviral research (Hebishy, Salama, & Elgemeie, 2020).

Antimicrobial Activity

• Some derivatives, such as 3-hydroxy-4-oxo-4H-pyran-2-carboxamide, have demonstrated antimicrobial activity. These findings suggest potential applications in developing new antimicrobial agents (Aytemi̇r, Erol, Hider, & Özalp, 2003).

Antihypertensive Activity

• Related compounds, like 3-[(substituted-carbonyl)amino]-2H-1-benzopyrans, have been synthesized and evaluated for their antihypertensive activities, indicating potential applications in cardiovascular drug development (Cassidy et al., 1992).

Antihyperglycemic Agents

• Studies on pyrazoles and pyrazolones, chemically related to the compound , have shown promise as potent antihyperglycemic agents. These studies expand the understanding of the potential therapeutic applications of similar compounds (Kees et al., 1996).